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Compound of Interest

Compound Name: CAY10512

Cat. No.: B054172 Get Quote

Ensuring the safe and environmentally responsible disposal of CAY10512 is paramount for any

research facility. This guide provides detailed, step-by-step procedures for handling and

disposing of this potent NF-κB inhibitor, safeguarding both laboratory personnel and the

environment.

CAY10512 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, it is imperative that this compound and any materials contaminated with it

are disposed of as hazardous waste through an approved waste disposal plant.[1] Under no

circumstances should CAY10512 or its solutions be discharged into the sewer system or

disposed of in regular trash.

Key Hazard Information
Hazard Statement Classification Precautionary Statement

Harmful if swallowed
Acute toxicity, Oral (Category

4)

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell. P330: Rinse

mouth.

Very toxic to aquatic life with

long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

P273: Avoid release to the

environment. P391: Collect

spillage.
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Solubility Data
Proper disposal often requires knowledge of a compound's solubility to ensure appropriate

waste container selection and to prevent accidental mixing of incompatible chemicals.

Solvent Solubility

DMF 3 mg/ml

DMF:PBS (pH 7.2) (1:2) 0.3 mg/ml

DMSO 2 mg/ml

Ethanol 0.5 mg/ml

Step-by-Step Disposal Procedures
The following procedures provide a framework for the safe disposal of CAY10512 in various

forms. Always adhere to your institution's specific hazardous waste management guidelines.

Solid CAY10512 Waste
Collection: Collect unadulterated, solid CAY10512 waste in a clearly labeled, sealed

container. The original manufacturer's container, if empty and clean, can be used.

Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents as "CAY10512". Include the approximate quantity.

Storage: Store the sealed container in a designated satellite accumulation area for

hazardous waste, away from incompatible materials such as strong acids, alkalis, and

oxidizing agents.[1]

CAY10512 Solutions
Aqueous Solutions: Due to its high aquatic toxicity, all aqueous solutions containing

CAY10512, regardless of concentration, must be collected as hazardous waste. Do not

dispose of these solutions down the drain.
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Organic Solvent Solutions: Solutions of CAY10512 in organic solvents (e.g., DMSO, DMF,

Ethanol) must be collected in a designated, compatible hazardous waste container. Ensure

the waste container is appropriate for the solvent used.

Collection and Labeling: Collect all CAY10512 solutions in a sealed, leak-proof container.

The container must be clearly labeled as "Hazardous Waste" and specify the contents,

including the solvent and an estimated concentration of CAY10512.

Segregation: Store waste containers of CAY10512 solutions segregated by solvent type to

prevent potentially hazardous reactions.

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid Contaminated Materials: Items such as gloves, pipette tips, and empty vials that have

come into direct contact with CAY10512 should be considered contaminated solid waste.

Collection: Place all contaminated solid waste into a designated, clearly labeled hazardous

waste bag or container.

Labeling: The container must be labeled as "Hazardous Waste - Contaminated Solids" and

should indicate the contaminant is CAY10512.

Disposal: This waste must be collected by your institution's hazardous waste management

service for incineration or other approved disposal methods.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

CAY10512 waste.
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Waste Identification

Waste Categorization

Collection and Labeling

Storage and Disposal

CAY10512 Waste Generated

Solid CAY10512 CAY10512 Solution Contaminated Labware/PPE

Collect in Labeled, Sealed Container Collect in Labeled, Sealed, Compatible Container Collect in Labeled Hazardous Waste Bag/Container

Store in Designated Satellite Accumulation Area

Arrange for Pickup by Institutional Hazardous Waste Service

Click to download full resolution via product page

Caption: CAY10512 Disposal Workflow

Spill Management
In the event of a spill, immediately alert personnel in the area. Wearing appropriate personal

protective equipment (gloves, lab coat, safety glasses), absorb the spill with an inert material

(e.g., vermiculite, sand). Collect the contaminated absorbent material and place it in a sealed,

labeled container for disposal as hazardous waste. Ensure the area is then decontaminated.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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